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An In-depth Technical Guide to the Safe Handling of Iron(III) Chloride Hexahydrate in the

Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iron(III) chloride hexahydrate (FeCl₃·6H₂O) is a common laboratory reagent with diverse

applications in research and development, including as a Lewis acid catalyst in organic

synthesis, a flocculant in water treatment, and in various analytical procedures. While a

valuable tool, its corrosive and toxic properties necessitate strict adherence to safety protocols

to mitigate risks to laboratory personnel and the environment. This guide provides a

comprehensive overview of the essential safety precautions for handling Iron(III) chloride
hexahydrate, tailored for a technical audience.

Hazard Identification and Classification
Iron(III) chloride hexahydrate is classified as a hazardous substance. A thorough

understanding of its potential dangers is the foundation of safe laboratory practice.

GHS Hazard Statements:

H290: May be corrosive to metals.[1]

H302: Harmful if swallowed.[1][2][3][4]
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H315: Causes skin irritation.[1][2][3][4]

H318: Causes serious eye damage.[1][2][3][4][5]

H317: May cause an allergic skin reaction.[5]

Signal Word: Danger[1][2][5]

Potential Health Effects:

Eye Contact: Causes severe eye burns and risk of serious, irreversible damage.[6][7] Direct

contact can lead to pain, tearing, and sensitivity to light.[6]

Skin Contact: Causes skin burns and irritation.[6][7] Prolonged or repeated exposure can

lead to chemical burns.[6]

Ingestion: Harmful if swallowed.[6][7] Ingestion can cause chemical burns to the mouth,

throat, and gastrointestinal tract.[6] Overdose of iron compounds can lead to corrosive

effects on the gastrointestinal mucosa, potentially followed by necrosis and perforation.[1][8]

Inhalation: Causes chemical burns to the respiratory tract.[7][9] Dust inhalation may be

harmful.[10]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Iron(III) chloride hexahydrate is

presented below. This data is crucial for understanding its behavior under various laboratory

conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11482664&productDescription%3D1KG+Iron%28III%29+chloride+hexahydrate%2C+extra+pure%2C+SL&countryCode=GB&language=en
https://sds.mcmaster.ca/Iron(III)_Chloride.pdf
https://www.ecplabchem.co.nz/function/file/21BF866D-38EC-4F0F-A4F0-F42C08478FD5
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11482664&productDescription%3D1KG+Iron%28III%29+chloride+hexahydrate%2C+extra+pure%2C+SL&countryCode=GB&language=en
https://sds.mcmaster.ca/Iron(III)_Chloride.pdf
https://www.ecplabchem.co.nz/function/file/21BF866D-38EC-4F0F-A4F0-F42C08478FD5
https://www.carlroth.com/medias/SDB-0617-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQ2MzJ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oOTUvaGEzLzg5MTM2NDg3NDY1MjYucGRmfGQ5ZTE1ODAyYmY0YTIzN2JmMjVlYTNmMjU1ZThjN2U4Njk1OTk3Zjc5NzFiOTgzZGQ1OWYyZDU0MTdiNjVmNGE
https://www.carlroth.com/medias/SDB-0617-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQ2MzJ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oOTUvaGEzLzg5MTM2NDg3NDY1MjYucGRmfGQ5ZTE1ODAyYmY0YTIzN2JmMjVlYTNmMjU1ZThjN2U4Njk1OTk3Zjc5NzFiOTgzZGQ1OWYyZDU0MTdiNjVmNGE
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11482664&productDescription%3D1KG+Iron%28III%29+chloride+hexahydrate%2C+extra+pure%2C+SL&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-0617-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQ2MzJ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oOTUvaGEzLzg5MTM2NDg3NDY1MjYucGRmfGQ5ZTE1ODAyYmY0YTIzN2JmMjVlYTNmMjU1ZThjN2U4Njk1OTk3Zjc5NzFiOTgzZGQ1OWYyZDU0MTdiNjVmNGE
https://datasheets.scbt.com/sc-215193.pdf
https://cdn.lasec.co.za/pdf/sds/Ferric%20Chloride%20Hexahydrate.pdf
https://datasheets.scbt.com/sc-215193.pdf
https://datasheets.scbt.com/sc-215193.pdf
https://cdn.lasec.co.za/pdf/sds/Ferric%20Chloride%20Hexahydrate.pdf
https://datasheets.scbt.com/sc-215193.pdf
https://datasheets.scbt.com/sc-215193.pdf
https://cdn.lasec.co.za/pdf/sds/Ferric%20Chloride%20Hexahydrate.pdf
https://datasheets.scbt.com/sc-215193.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Iron(III)%20chloride%20hexahydrate.pdf
https://www.sigmaaldrich.com/SG/en/sds/sigald/f2877
https://cdn.lasec.co.za/pdf/sds/Ferric%20Chloride%20Hexahydrate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6450492_EN.htm
https://en.gazfinder.com/ironiii-chloride/
https://www.benchchem.com/product/b592991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula FeCl₃·6H₂O[1]

Molar Mass 270.30 g/mol [1][3][11]

Appearance Yellow to brown, odorless solid[9]

Melting Point Approximately 37 °C (99 °F)[3][5][10]

Boiling Point 280 - 285 °C (decomposes)[3][8]

Density ~1.82 g/cm³ at 20 °C[5]

Solubility in Water ~920 g/L at 20 °C[5]

pH 1.8 (10 g/L solution at 25 °C)[5][8]

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment must be utilized when handling Iron(III) chloride hexahydrate.

Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, preferably within a

chemical fume hood.[6][12][13] Ensure that

eyewash stations and safety showers are

readily accessible.[13][14]

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[1][4][6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or chemical-resistant suit.

[4][12][15]

Respiratory Protection

If dust formation is likely, use a NIOSH/MSHA-

approved respirator with appropriate cartridges.

[4][6][13]
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Occupational Exposure Limits:

TWA: 1 mg/m³ (as Fe)[1][2]

STEL: 2 mg/m³ (as Fe)[2]

Safe Handling and Storage Procedures
Proper handling and storage are critical to preventing accidents and maintaining the integrity of

the chemical.

Handling:

Avoid all personal contact, including inhalation of dust.[6]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][6]

Minimize dust generation and accumulation.[12]

Use only in a chemical fume hood.[12]

Storage:

Store in a cool, dry, well-ventilated area.[6]

Keep containers tightly closed to prevent moisture absorption as the material is hygroscopic.

[5][13]

Store away from incompatible materials such as strong oxidizing agents, metals, and strong

bases.[2][14]

Store in original, corrosive-resistant containers.[1][6] Do not use metal containers.[16]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][11] Seek immediate

medical attention.

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[2] Remove contaminated

clothing. If skin irritation persists, consult a

physician.[2]

Ingestion

Do NOT induce vomiting.[17] Rinse mouth with

water.[1][11] Drink plenty of water.[2] Seek

immediate medical attention.[4][11]

Inhalation

Move the person to fresh air.[2][11] If not

breathing, give artificial respiration.[1] Seek

medical attention if symptoms persist.[2][11]

Spill and Disposal Procedures
Accidental spills must be handled promptly and safely.

Spill Cleanup:

Evacuate the area.

Wear appropriate personal protective equipment (see Section 4).

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.[1][6]

For major spills, contain the spill with sand or earth.[6]

Prevent the spill from entering drains or waterways.[1][6]

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow involving Iron(III) chloride
hexahydrate, highlighting critical safety checkpoints.

Preparation Phase Experimentation Phase Cleanup and Disposal Phase

Emergency Procedures

Review SDS and SOPs Don PPE
(Goggles, Face Shield, Gloves, Lab Coat) Verify Fume Hood Operation Weigh Iron(III) Chloride Hexahydrate

(in fume hood)
Dissolve in Solvent

(in fume hood) Perform Reaction Monitor Reaction Progress Quench Reaction (if necessary) Neutralize Acidic Waste Dispose of Waste in Labeled Container Clean Glassware and Work Area Remove and Doff PPE Wash Hands Thoroughly

Spill Occurs Follow Spill Protocol

Personal Exposure Follow First-Aid Protocol

Click to download full resolution via product page

Caption: Experimental workflow with safety checkpoints.

Conclusion
While Iron(III) chloride hexahydrate is a versatile and widely used laboratory chemical, its

inherent hazards demand a meticulous and informed approach to safety. By adhering to the

guidelines outlined in this document, researchers, scientists, and drug development

professionals can minimize risks and ensure a safe laboratory environment. Continuous review
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of safety procedures and a commitment to a strong safety culture are paramount when working

with this and other hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b592991#safety-precautions-for-handling-iron-iii-
chloride-hexahydrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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